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Compound of Interest

Compound Name:
1,2,3,4,5-

Pentamethylcyclopentadiene

Cat. No.: B1201788 Get Quote

An In-depth Technical Guide to the Safe Handling and Use of 1,2,3,4,5-
Pentamethylcyclopentadiene

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data, detailed handling protocols, and insights into

the applications of 1,2,3,4,5-Pentamethylcyclopentadiene (Cp*H), a crucial precursor in

organometallic chemistry and catalysis. The information is intended for professionals in

research and development who require a thorough understanding of the safe and effective use

of this compound.

Section 1: Safety Data and Hazard Identification
1,2,3,4,5-Pentamethylcyclopentadiene is a flammable liquid and requires careful handling to

mitigate risks.[1][2][3] The following tables summarize its key physical, chemical, and safety

properties.

Physical and Chemical Properties
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Property Value

CAS Number 4045-44-7[1][2][3][4]

Molecular Formula C₁₀H₁₆[4]

Molecular Weight 136.23 g/mol [4]

Appearance Colorless to light yellow liquid[3][4]

Odor Mild[5]

Boiling Point 55-60 °C at 13 mmHg[5]

Flash Point 44 °C (111.2 °F) - closed cup[6][7]

Density 0.87 g/mL at 25 °C[8]

Solubility
Miscible with methanol, dichloromethane, and

ethyl acetate. Slightly miscible with water.[8][9]

Hazard Identification and GHS Classification
Hazard Class Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor[2][6][10]

Signal Word: Warning[1][2]

Pictogram:

GHS02: Flame

Personal Protective Equipment (PPE)
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Protection Type Recommendation

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US).[2]

Skin Protection
Wear fire/flame resistant and impervious

clothing. Handle with gloves.[2]

Respiratory Protection

Use a full-face respirator with multi-purpose

combination (US) or type ABEK (EN 14387)

respirator cartridges as a backup to engineering

controls.

Hand Protection
Handle with gloves. Gloves must be inspected

prior to use. Wash and dry hands.

Section 2: Experimental Protocols
Protocol 2.1: General Handling and Storage of 1,2,3,4,5-
Pentamethylcyclopentadiene
1,2,3,4,5-Pentamethylcyclopentadiene is air-sensitive and should be handled under an inert

atmosphere (e.g., argon or nitrogen) to prevent oxidation.[3][11]

Storage:

Store in a cool, well-ventilated place away from heat, sparks, open flames, and hot surfaces.

[1][2][3]

Keep the container tightly closed.[1][2]

Protect from direct sunlight.[1]

Handling:

All glassware must be thoroughly dried in an oven and cooled under a stream of inert gas

before use.[3][11]
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Transfers of the liquid should be performed using syringe techniques with a dry, nitrogen-

flushed syringe and needle.[3][11]

For larger quantities, a double-ended needle (cannula) transfer technique should be

employed between septum-sealed vessels under a positive pressure of inert gas.[6]

Use non-sparking tools and explosion-proof equipment.[1][2]

Ground and bond containers and receiving equipment to prevent static discharge.[1][2]

Protocol 2.2: Synthesis of a
Pentamethylcyclopentadienyl-Metal Complex:
[(Cp*RhCl₂)₂]
This protocol describes the synthesis of a common rhodium precursor,

Dichloro(pentamethylcyclopentadienyl)rhodium(III) dimer, from 1,2,3,4,5-
Pentamethylcyclopentadiene.

Materials:

1,2,3,4,5-Pentamethylcyclopentadiene (Cp*H)

Rhodium(III) chloride hydrate (RhCl₃·xH₂O)

Methanol

Schlenk flask and standard Schlenk line equipment

Magnetic stirrer and stir bar

Procedure:

Set up a Schlenk flask containing a magnetic stir bar and flush it with argon.

Add RhCl₃·xH₂O (1.0 eq) to the flask.

Add degassed methanol to the flask to dissolve the rhodium salt.
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In a separate, dry, and argon-flushed flask, dissolve Cp*H (1.0 eq) in a minimal amount of

degassed methanol.

Using a cannula, slowly transfer the Cp*H solution to the stirred rhodium chloride solution.

Heat the reaction mixture to reflux under argon for several hours. The color of the solution

will change, and a precipitate will form.

After the reaction is complete, allow the mixture to cool to room temperature.

Filter the solid product under an inert atmosphere, wash with cold methanol, and dry under

vacuum.

Section 3: Visualized Workflows and Pathways
Diagram 3.1: Synthesis of [(Cp*RhCl₂)₂]
The following diagram illustrates the workflow for the synthesis of the

dichloro(pentamethylcyclopentadienyl)rhodium(III) dimer.
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Workflow for [(Cp*RhCl2)2] Synthesis
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Reaction

Workup

Dry Glassware (Schlenk Flask)

Flush with Argon

Add RhCl3·xH2O

Add Degassed Methanol

Cannula Transfer of Cp*H Solution

Prepare Cp*H Solution in Methanol

Heat to Reflux under Argon

Cool to Room Temperature

Filter Precipitate

Wash with Cold Methanol

Dry under Vacuum

[(Cp*RhCl2)2] Product

Click to download full resolution via product page

Caption: A step-by-step workflow for the synthesis of [(Cp*RhCl₂)₂].
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Diagram 3.2: Catalytic Cycle Involving a Cp*-Metal
Complex
This diagram shows a simplified catalytic cycle for a generic C-H activation/functionalization

reaction catalyzed by a Cp*-metal complex.
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Generic Catalytic Cycle for C-H Activation
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CpM(Alkyl)(L)n-1
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Product
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Caption: A generalized catalytic cycle for C-H activation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1201788?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Section 4: First Aid and Emergency Procedures
In Case of Inhalation:

Move the victim into fresh air.[2]

If breathing is difficult, give oxygen.[2]

If not breathing, give artificial respiration.[2]

Consult a doctor immediately.[2]

In Case of Skin Contact:

Take off immediately all contaminated clothing.[1][2]

Rinse affected areas with water or shower.[1][2]

Wash off with soap and plenty of water.[2]

Consult a doctor if irritation persists.[1]

In Case of Eye Contact:

Rinse with pure water for at least 15 minutes.[2]

Get medical attention.[1]

In Case of Ingestion:

Rinse mouth with water.[2]

Do not induce vomiting.[2]

Never give anything by mouth to an unconscious person.[2]

Fire-Fighting Measures:
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Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

[2]

Specific Hazards: Vapors may form explosive mixtures with air.[1] Vapors may travel to a

source of ignition and flash back.[1]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Organic Syntheses Procedure [orgsyn.org]

2. 1,2,3,4,5-Pentamethylcyclopentadiene | 4045-44-7 [chemicalbook.com]

3. ehs.umich.edu [ehs.umich.edu]

4. Cyclopentadienyl ring activation in organometallic chemistry and catalysis
[ouci.dntb.gov.ua]

5. nbinno.com [nbinno.com]

6. Tips and Tricks for the Lab: Air-Sensitive Techniques (3) - ChemistryViews
[chemistryviews.org]

7. Pentamethylcyclopentadiene - Wikipedia [en.wikipedia.org]

8. researchgate.net [researchgate.net]

9. research.unl.edu [research.unl.edu]

10. researchgate.net [researchgate.net]

11. Air-Sensitive Chemistry: Practical and Safety Considerations [fishersci.com]

To cite this document: BenchChem. [1,2,3,4,5-Pentamethylcyclopentadiene safety data
sheet and handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201788#1-2-3-4-5-pentamethylcyclopentadiene-
safety-data-sheet-and-handling]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

http://orgsyn.org/demo.aspx?prep=CV8P0505
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8234692.htm
http://orgsyn.org/demo.aspx?prep=CV8P0505
http://orgsyn.org/demo.aspx?prep=CV8P0505
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8234692.htm
https://www.benchchem.com/product/b1201788?utm_src=pdf-custom-synthesis
http://orgsyn.org/demo.aspx?prep=CV8P0505
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8234692.htm
https://ehs.umich.edu/wp-content/uploads/2021/06/al_techbull_al134.pdf
https://ouci.dntb.gov.ua/en/works/lRmzQga4/
https://ouci.dntb.gov.ua/en/works/lRmzQga4/
https://www.nbinno.com/article/other-organic-chemicals/pentamethylcyclopentadiene-enabler-advanced-synthesis-materials-bv
https://www.chemistryviews.org/details/education/4360441/Tips_and_Tricks_for_the_Lab_Air-Sensitive_Techniques_3/
https://www.chemistryviews.org/details/education/4360441/Tips_and_Tricks_for_the_Lab_Air-Sensitive_Techniques_3/
https://en.wikipedia.org/wiki/Pentamethylcyclopentadiene
https://www.researchgate.net/publication/285351803_Large-Scale_Synthesis_of_12345-Penta-Methylcyclopentadiene
https://research.unl.edu/docs/PyrophoricsWeb.pdf
https://www.researchgate.net/publication/315473389_Accessing_Valuable_Ligand_Supports_for_Transition_Metals_A_Modified_Intermediate_Scale_Preparation_of_12345-Pentamethylcyclopentadiene
https://www.fishersci.com/us/en/scientific-products/publications/lab-reporter/2021/issue-2/air-sensitive-chemistry-practical-and-safety-considerations.html
https://www.benchchem.com/product/b1201788#1-2-3-4-5-pentamethylcyclopentadiene-safety-data-sheet-and-handling
https://www.benchchem.com/product/b1201788#1-2-3-4-5-pentamethylcyclopentadiene-safety-data-sheet-and-handling
https://www.benchchem.com/product/b1201788#1-2-3-4-5-pentamethylcyclopentadiene-safety-data-sheet-and-handling
https://www.benchchem.com/product/b1201788#1-2-3-4-5-pentamethylcyclopentadiene-safety-data-sheet-and-handling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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